Cas no 88358-27-4 (Benzamide, N-(2-methylpropyl)-2-nitro-)

• Product Name: Benzamide, N-(2-methylpropyl)-2-nitro-
• CAS No: 88358-27-4
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 635517
• PubChem ID: 711467
• Update Time: 2025-04-19

Benzamide, N-(2-methylpropyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-methylpropyl)-2-nitro-
• N-(2-methylpropyl)-2-nitrobenzamide
• DTXSID40351846
• N-ISOBUTYL-2-NITROBENZAMIDE
• 88358-27-4
• AKOS002953650
• Oprea1_285958
• SCHEMBL1668048

• Inchi： 1S/C11H14N2O3/c1-8(2)7-12-11(14)9-5-3-4-6-10(9)13(15)16/h3-6,8H,7H2,1-2H3,(H,12,14)
• InChI Key： YCQLFKGHOHITGK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1[N+](=O)[O-])NCC(C)C

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.9Ų